Cas no 112544-55-5 (3-methyl-4-[4-[4-(3-methyl-2-sulfanylidene-1,3-thiazol-4-yl)phenyl]phenyl]-1,3-thiazole-2-thione)

• Product Name: 3-methyl-4-[4-[4-(3-methyl-2-sulfanylidene-1,3-thiazol-4-yl)phenyl]phenyl]-1,3-thiazole-2-thione
• CAS No: 112544-55-5
• MF: C₂₀H₁₆N₂S₄
• MW: 412.61443901062
• CID: 2609038
• PubChem ID: 71336552
• Update Time: 2025-04-21

3-methyl-4-[4-[4-(3-methyl-2-sulfanylidene-1,3-thiazol-4-yl)phenyl]phenyl]-1,3-thiazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-[4-[4-(3-methyl-2-sulfanylidene-1,3-thiazol-4-yl)phenyl]phenyl]-1,3-thiazole-2-thione
• 112544-55-5
• DTXSID60764358
• 4,4'-([1,1'-Biphenyl]-4,4'-diyl)bis(3-methyl-1,3-thiazole-2(3H)-thione)

• Inchi： 1S/C20H16N2S4/c1-21-17(11-25-19(21)23)15-7-3-13(4-8-15)14-5-9-16(10-6-14)18-12-26-20(24)22(18)2/h3-12H,1-2H3
• InChI Key： PYZAIWULCJWTJR-UHFFFAOYSA-N
• SMILES： S1C(N(C)C(=C1)C1C=CC(=CC=1)C1C=CC(=CC=1)C1=CSC(N1C)=S)=S

Computed Properties

• Exact Mass: 412.01963321Da
• Monoisotopic Mass: 412.01963321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 121Ų